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The Role of p38 MAPK in Inflammation
The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a crucial cascade that

responds to inflammatory cytokines and environmental stressors.[1] It plays a pivotal role in a

variety of cellular processes, including inflammation, apoptosis, and cell differentiation.[2] The

p38 MAPK family has four isoforms: α, β, γ, and δ. The p38α isoform is considered the major

proinflammatory member.[3] Dysregulation of this pathway is implicated in numerous

inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease

(COPD), making p38 MAPK a significant therapeutic target.[4]

The canonical p38 MAPK pathway is activated by upstream kinases (MKK3 and MKK6), which

in turn are activated by MAPKKKs in response to stimuli like cytokines (TNF-α, IL-1) or stress.

[5] Once activated, p38 MAPK phosphorylates downstream targets, including other kinases

and transcription factors, leading to the production of pro-inflammatory cytokines.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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